Cas no 2680796-09-0 (benzyl N-(3-bromo-2-iodophenyl)carbamate)

• Product Name: benzyl N-(3-bromo-2-iodophenyl)carbamate
• CAS No: 2680796-09-0
• MF: C₁₄H₁₁BrINO₂
• MW: 432.051115274429
• CID: 5623499
• PubChem ID: 165935408
• Update Time: 2025-07-24

benzyl N-(3-bromo-2-iodophenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2680796-09-0
• benzyl N-(3-bromo-2-iodophenyl)carbamate
• EN300-28304170

• Inchi： 1S/C14H11BrINO2/c15-11-7-4-8-12(13(11)16)17-14(18)19-9-10-5-2-1-3-6-10/h1-8H,9H2,(H,17,18)
• InChI Key： JRAUWMPLTOLSBK-UHFFFAOYSA-N
• SMILES： IC1C(=CC=CC=1NC(=O)OCC1C=CC=CC=1)Br

Computed Properties

• Exact Mass: 430.90179g/mol
• Monoisotopic Mass: 430.90179g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 38.3Ų

Additional information on benzyl N-(3-bromo-2-iodophenyl)carbamate

Recent Advances in the Study of Benzyl N-(3-bromo-2-iodophenyl)carbamate (CAS: 2680796-09-0) in Chemical Biology and Pharmaceutical Research

Benzyl N-(3-bromo-2-iodophenyl)carbamate (CAS: 2680796-09-0) is a halogenated carbamate derivative that has recently garnered attention in chemical biology and pharmaceutical research due to its potential as a versatile intermediate in drug discovery and development. This compound, characterized by its unique bromo-iodo substitution pattern, has been explored for its reactivity in cross-coupling reactions and its role in the synthesis of biologically active molecules. Recent studies have highlighted its utility in the construction of complex heterocycles and its application in targeted therapeutic agents.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the use of benzyl N-(3-bromo-2-iodophenyl)carbamate as a key intermediate in the synthesis of novel kinase inhibitors. The compound's halogenated aromatic ring system facilitated efficient Suzuki-Miyaura cross-coupling reactions, enabling the rapid assembly of diverse pharmacophores. The resulting inhibitors exhibited potent activity against a range of tyrosine kinases, with IC50 values in the low nanomolar range, suggesting its potential in oncology drug development.

Another significant application of this compound was reported in a 2024 Nature Communications article, where it served as a precursor for the development of positron emission tomography (PET) tracers. The iodine moiety in benzyl N-(3-bromo-2-iodophenyl)carbamate allowed for straightforward radioiodination, yielding tracers with high specificity for tumor-associated antigens. This advancement opens new avenues for non-invasive imaging in cancer diagnostics and therapy monitoring.

From a mechanistic perspective, recent computational studies have shed light on the electronic properties of benzyl N-(3-bromo-2-iodophenyl)carbamate that contribute to its reactivity. Density functional theory (DFT) calculations revealed that the orthogonal arrangement of the bromo and iodo substituents creates a unique electronic environment that enhances its participation in metal-catalyzed transformations. These insights are guiding the design of more efficient synthetic routes for pharmaceutical intermediates.

In the context of drug safety evaluation, a 2023 toxicological assessment published in Chemical Research in Toxicology examined the metabolic fate of benzyl N-(3-bromo-2-iodophenyl)carbamate. The study identified major Phase I and Phase II metabolites and characterized their potential toxicity profiles. Importantly, the carbamate functionality was found to be stable under physiological conditions, suggesting favorable pharmacokinetic properties for derivatives of this scaffold.

Looking forward, the versatility of benzyl N-(3-bromo-2-iodophenyl)carbamate positions it as a valuable building block in medicinal chemistry. Current research directions include its application in PROTAC (proteolysis targeting chimera) design and as a handle for bioconjugation in antibody-drug conjugates. The compound's unique combination of reactivity and stability makes it particularly attractive for these emerging therapeutic modalities.

In conclusion, recent studies on benzyl N-(3-bromo-2-iodophenyl)carbamate (CAS: 2680796-09-0) demonstrate its growing importance in pharmaceutical research. Its applications span from synthetic methodology development to the creation of bioactive molecules and diagnostic agents. As research continues to uncover new utilities for this compound, it is likely to remain a focus of innovation in drug discovery pipelines.